Cas no 113841-05-7 (N-[2,3,4,5,6-pentakis(nonanoylamino)phenyl]nonanamide)

N-[2,3,4,5,6-pentakis(nonanoylamino)phenyl]nonanamide structure
113841-05-7 structure
Product Name:N-[2,3,4,5,6-pentakis(nonanoylamino)phenyl]nonanamide
CAS No:113841-05-7
MF:C60H108N6O6
MW:1009.53613758087
CID:2611743
PubChem ID:13931709
Update Time:2025-04-21

N-[2,3,4,5,6-pentakis(nonanoylamino)phenyl]nonanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2,3,4,5,6-pentakis(nonanoylamino)phenyl]nonanamide
    • DTXSID60552797
    • N,N',N'',N''',N'''',N'''''-(Benzene-1,2,3,4,5,6-hexayl)hexanonanamide
    • 113841-05-7
    • Inchi: 1S/C60H108N6O6/c1-7-13-19-25-31-37-43-49(67)61-55-56(62-50(68)44-38-32-26-20-14-8-2)58(64-52(70)46-40-34-28-22-16-10-4)60(66-54(72)48-42-36-30-24-18-12-6)59(65-53(71)47-41-35-29-23-17-11-5)57(55)63-51(69)45-39-33-27-21-15-9-3/h7-48H2,1-6H3,(H,61,67)(H,62,68)(H,63,69)(H,64,70)(H,65,71)(H,66,72)
    • InChI Key: BCKBIKFNWHXALH-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCC)NC1C(=C(C(=C(C=1NC(CCCCCCCC)=O)NC(CCCCCCCC)=O)NC(CCCCCCCC)=O)NC(CCCCCCCC)=O)NC(CCCCCCCC)=O

Computed Properties

  • Exact Mass: 1008.83303519Da
  • Monoisotopic Mass: 1008.83303519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 48
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.2
  • Topological Polar Surface Area: 175Ų
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